Cas no 1806291-95-1 (1,3-Dimethyl-2-ethyl-5-fluorobenzene)

• Product Name: 1,3-Dimethyl-2-ethyl-5-fluorobenzene
• CAS No: 1806291-95-1
• MF: C₁₀H₁₃F
• MW: 152.208626508713
• CID: 5004538
• Update Time: 2025-10-23

1,3-Dimethyl-2-ethyl-5-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-2-ethyl-5-fluorobenzene

• Inchi： 1S/C10H13F/c1-4-10-7(2)5-9(11)6-8(10)3/h5-6H,4H2,1-3H3
• InChI Key： XJJTUODTZVZLFK-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(=C(C)C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 3.5
• Topological Polar Surface Area: 0

Additional information on 1,3-Dimethyl-2-ethyl-5-fluorobenzene

Comprehensive Overview of 1,3-Dimethyl-2-ethyl-5-fluorobenzene (CAS No. 1806291-95-1)

1,3-Dimethyl-2-ethyl-5-fluorobenzene (CAS No. 1806291-95-1) is a fluorinated aromatic compound with significant applications in pharmaceuticals, agrochemicals, and material science. Its unique molecular structure, featuring a fluorine atom and alkyl substituents, makes it a valuable intermediate in organic synthesis. The compound's CAS number 1806291-95-1 is often searched by researchers and industry professionals seeking high-purity reagents for advanced chemical processes.

The growing demand for fluorinated compounds in drug discovery has increased interest in 1,3-Dimethyl-2-ethyl-5-fluorobenzene. Fluorine incorporation often enhances bioavailability and metabolic stability, making this compound relevant to modern pharmaceutical research. Recent studies highlight its potential as a building block for PET imaging agents and targeted therapeutics, aligning with current trends in precision medicine.

From an industrial perspective, CAS 1806291-95-1 demonstrates excellent compatibility with cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig transformations. This reactivity profile answers frequent queries from synthetic chemists about fluorobenzene derivatives for catalyst optimization. The compound's stability under various conditions makes it suitable for high-throughput screening applications, addressing common challenges in medicinal chemistry workflows.

Environmental considerations surrounding fluorinated compounds have prompted investigations into 1,3-Dimethyl-2-ethyl-5-fluorobenzene's ecological profile. While not classified as hazardous, proper laboratory handling protocols should be followed, as with all chemical reagents. The compound's low volatility and thermal stability make it preferable for green chemistry applications compared to more volatile alternatives.

Analytical characterization of CAS 1806291-95-1 typically involves GC-MS, HPLC, and NMR spectroscopy, with particular attention to the 19F NMR signal around -110 to -120 ppm. These technical details respond to frequent search queries about fluorobenzene analysis methods. The compound's purity specifications often exceed 98%, meeting stringent requirements for electronic materials and OLED precursors.

Market trends indicate rising demand for 1,3-Dimethyl-2-ethyl-5-fluorobenzene in Asia-Pacific regions, particularly for liquid crystal displays and semiconductor manufacturing. This aligns with global shifts toward advanced materials and miniaturized electronics. Suppliers increasingly provide custom synthesis services for this compound, catering to specialized research needs in heterocyclic chemistry.

Future research directions for CAS 1806291-95-1 may explore its potential in metal-organic frameworks (MOFs) or as a ligand in asymmetric catalysis. These applications address current scientific interests in molecular recognition and chiral synthesis. The compound's structural features offer opportunities for structure-activity relationship studies, particularly in modifying aromatic stacking interactions.

Quality control protocols for 1,3-Dimethyl-2-ethyl-5-fluorobenzene emphasize residual solvent analysis and isomeric purity, responding to industry concerns about batch-to-batch consistency. Storage recommendations typically suggest inert atmosphere conditions to maintain stability, with shelf life extending beyond 24 months when properly handled.

For researchers investigating structure-property relationships, this compound serves as an excellent model for studying steric effects in fluorinated aromatics. Computational chemistry studies utilizing DFT calculations frequently employ such molecules to validate electronic structure predictions, making CAS 1806291-95-1 relevant to both experimental and theoretical chemistry communities.

The synthesis of 1,3-Dimethyl-2-ethyl-5-fluorobenzene typically involves directed metalation strategies or cross-coupling approaches, with recent improvements focusing on atom economy and waste reduction. These methodological advancements address the chemical industry's push toward sustainable synthesis while maintaining high yields and selectivity.